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Compound of Interest

Compound Name: 3-Cyanopropyltriethoxysilane

Cat. No.: B086997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Cyanopropyltriethoxysilane (CPTES), CAS 1067-47-6, is a versatile organosilane coupling

agent and surface modifier. Its unique bifunctional structure, featuring a reactive triethoxysilyl

group and a polar cyanopropyl group, allows it to bridge organic and inorganic materials,

imparting novel properties to the materials it modifies. This guide provides a comprehensive

overview of its chemical and physical properties, synthesis, reactivity, and applications, with a

focus on technical details relevant to research and development.

Physicochemical Properties
3-Cyanopropyltriethoxysilane is a colorless to light straw-colored liquid with a mild odor.[1] It

is soluble in common organic solvents.[2] The triethoxysilyl group is susceptible to hydrolysis,

and the compound is therefore moisture-sensitive.[1][3]

Table 1: Physicochemical Properties of 3-Cyanopropyltriethoxysilane
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Property Value Reference(s)

CAS Number 1067-47-6 [2]

Molecular Formula C₁₀H₂₁NO₃Si [2]

Molecular Weight 231.37 g/mol [1]

Appearance Clear, colorless to straw liquid [1][2]

Odor Mild [1]

Boiling Point 100-101 °C at 6 mmHg [4]

Density 0.966 g/mL at 25 °C [4]

Refractive Index (n²⁰/D) 1.417 [4]

Flash Point 98 °C (208.4 °F) - closed cup [4]

Solubility
Soluble in organic solvents;

reacts with water.
[1][2]

Table 2: Chemical Identifiers for 3-Cyanopropyltriethoxysilane

Identifier Value Reference(s)

IUPAC Name 4-(triethoxysilyl)butanenitrile [1]

Synonyms

(3-Cyanopropyl)triethoxysilane,

γ-Cyanopropyltriethoxysilane,

4-(Triethoxysilyl)butyronitrile

[2]

InChI

InChI=1S/C10H21NO3Si/c1-4-

12-15(13-5-2,14-6-3)10-8-7-9-

11/h4-8,10H2,1-3H3

[4]

SMILES
CCO--INVALID-LINK--

(OCC)OCC
[4]
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The primary industrial synthesis of 3-Cyanopropyltriethoxysilane is achieved through the

hydrosilylation of allyl cyanide with triethoxysilane. This reaction involves the addition of the Si-

H bond across the carbon-carbon double bond of allyl cyanide, typically catalyzed by a

platinum-based catalyst, such as Karstedt's catalyst.[5]

Reaction Scheme
The overall reaction is as follows:

CH₂=CHCH₂CN + HSi(OCH₂CH₃)₃ --(Pt catalyst)--> NCCH₂CH₂CH₂Si(OCH₂CH₃)₃

Reactants

Allyl Cyanide
CH₂=CHCH₂CN

Pt Catalyst
(e.g., Karstedt's)

Triethoxysilane
HSi(OEt)₃

3-Cyanopropyltriethoxysilane
NC(CH₂)₃Si(OEt)₃

Hydrosilylation

Click to download full resolution via product page

Caption: Hydrosilylation of allyl cyanide with triethoxysilane.

Experimental Protocol: General Procedure for
Hydrosilylation

Materials:

Allyl cyanide

Triethoxysilane

Karstedt's catalyst (or other suitable platinum catalyst)

Anhydrous toluene (or other suitable solvent)
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Inert gas (Nitrogen or Argon)

Procedure:

A reaction flask equipped with a magnetic stirrer, reflux condenser, dropping funnel, and

an inert gas inlet is charged with triethoxysilane and a catalytic amount of Karstedt's

catalyst dissolved in anhydrous toluene.

The reaction mixture is heated to the desired temperature (typically 60-80 °C).

Allyl cyanide is added dropwise from the dropping funnel to the reaction mixture under

vigorous stirring. The addition rate should be controlled to maintain the reaction

temperature.

After the addition is complete, the reaction mixture is stirred at the same temperature for

several hours to ensure complete conversion. The progress of the reaction can be

monitored by techniques such as Gas Chromatography (GC) or ¹H NMR spectroscopy by

observing the disappearance of the Si-H proton signal.

Upon completion, the reaction mixture is cooled to room temperature.

The product is purified by fractional distillation under reduced pressure to remove the

solvent and any unreacted starting materials.

Reactivity and Signaling Pathways
The reactivity of 3-Cyanopropyltriethoxysilane is dominated by the two functional groups: the

triethoxysilyl group and the cyanopropyl group.

Hydrolysis and Condensation of the Triethoxysilyl
Group
The triethoxysilyl group readily undergoes hydrolysis in the presence of water to form silanol

groups (-Si-OH). These silanol groups are highly reactive and can condense with other silanol

groups or with hydroxyl groups on the surface of inorganic substrates to form stable siloxane

bonds (-Si-O-Si- or -Si-O-Substrate). This process is the basis for its use as a coupling agent
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and for surface modification. The hydrolysis and condensation reactions can be catalyzed by

both acids and bases.

R-Si(OEt)₃
(CPTES)

R-Si(OH)₃
(Silanetriol)

+ 3H₂O
- 3EtOH

Siloxane Oligomer

Condensation
- H₂O

Crosslinked Network
Further Condensation

Key Application Areas

3-Cyanopropyltriethoxysilane
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(Organic-Inorganic)
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Precursor
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Organosilanes

Hybrid
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Hybrid Materials

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-
Cyanopropyltriethoxysilane (CAS 1067-47-6)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b086997#3-cyanopropyltriethoxysilane-cas-1067-
47-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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